Cas no 867333-36-6 (2-Bromo-N-(2-(pyrrolidin-1-yl)-ethyl)thiazole-4-carboxamide)

2-Bromo-N-(2-(pyrrolidin-1-yl)-ethyl)thiazole-4-carboxamide structure
867333-36-6 structure
Product Name:2-Bromo-N-(2-(pyrrolidin-1-yl)-ethyl)thiazole-4-carboxamide
CAS No:867333-36-6
MF:C10H14BrN3OS
MW:304.206659793854
CID:1028183
PubChem ID:52982867
Update Time:2025-04-20

2-Bromo-N-(2-(pyrrolidin-1-yl)-ethyl)thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-N-(2-(pyrrolidin-1-yl)ethyl)thiazole-4-carboxamide
    • 2-Bromo-N-(2-(pyrrolidin-1-yl)-ethyl)thiazole-4-carboxamide
    • 2-bromo-N-[2-(1-pyrrolidinyl)ethyl]-4-Thiazolecarboxamide
    • 2-BROMO-N-[2-(PYRROLIDIN-1-YL)ETHYL]-1,3-THIAZOLE-4-CARBOXAMIDE
    • SCHEMBL13609538
    • FT-0744584
    • MB14560
    • DTXSID80680682
    • 2-bromo-N-(2-pyrrolidin-1-ylethyl)-1,3-thiazole-4-carboxamide
    • 867333-36-6
    • DB-076734
    • MDL: MFCD14706819
    • Inchi: 1S/C10H14BrN3OS/c11-10-13-8(7-16-10)9(15)12-3-6-14-4-1-2-5-14/h7H,1-6H2,(H,12,15)
    • InChI Key: ZKLDPEWNXLYZLU-UHFFFAOYSA-N
    • SMILES: BrC1=NC(=CS1)C(NCCN1CCCC1)=O

Computed Properties

  • Exact Mass: 303.00410g/mol
  • Monoisotopic Mass: 303.00410g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 73.5Ų

2-Bromo-N-(2-(pyrrolidin-1-yl)-ethyl)thiazole-4-carboxamide Pricemore >>

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